Cas no 53066-45-8 (Erythromycin,3-O-acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-, 9-oxime (9CI))

• Product Name: Erythromycin,3-O-acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-, 9-oxime (9CI)
• CAS No: 53066-45-8
• MF: C₃₁H₅₆N₂O₁₁
• MW: 632.783150672913
• CID: 375015
• PubChem ID: 83968
• Update Time: 2025-04-19

Erythromycin,3-O-acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-, 9-oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• Erythromycin,3-O-acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-, 9-oxime (9CI)
• 5-O-Desosaminylerythronolide A oxime
• [6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-10-hydroxyimino-3,5,7,9,11,13-hexamethyl-2-oxo-oxacyclotetradec-4-yl] acetate
• Erythromycin, 3-O-acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)-, 9-oxime
• 3-O-Acetyl-3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)erythromycin 9-oxime
• 53066-45-8

• Inchi： 1S/C31H56N2O11/c1-12-22-31(9,39)26(36)17(4)23(32-40)15(2)14-30(8,38)27(18(5)25(42-20(7)34)19(6)28(37)43-22)44-29-24(35)21(33(10)11)13-16(3)41-29/h15-19,21-22,24-27,29,35-36,38-40H,12-14H2,1-11H3
• InChI Key： QQXGEGWVSCUUHT-UHFFFAOYSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)C(C(C)C(=O)OC(CC)C(C)(C(C(C)C(C(C)CC1(C)O)=NO)O)O)OC(C)=O

Computed Properties

• Exact Mass: 632.38841061g/mol
• Monoisotopic Mass: 632.38841061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides